Cas no 1805023-69-1 (1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene)

1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene is a fluorinated aromatic compound featuring a bromo, difluoromethoxy, fluoro, and nitro substituent on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The presence of both electron-withdrawing (nitro, fluoro) and electron-donating (difluoromethoxy) groups enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The bromo group offers further derivatization potential via metal-catalyzed transformations. This compound’s stability under standard conditions and high purity make it suitable for precision applications in research and industrial settings.

1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene structure

1805023-69-1 structure

Product Name:1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene

CAS No:1805023-69-1

MF:C₇H₃BrF₃NO₃

MW:286.002831697464

CID:4970471

Update Time:2025-06-20

1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene
- 2-bromo-3-(difluoromethoxy)-1-fluoro-4-nitrobenzene
- Inchi： 1S/C7H3BrF3NO3/c8-5-3(9)1-2-4(12(13)14)6(5)15-7(10)11/h1-2,7H
- InChI Key： DJZXYAHWZALNRF-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1OC(F)F)[N+](=O)[O-])F

Computed Properties

Exact Mass: 284.925
Monoisotopic Mass: 284.925
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 55

1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025729-250mg	1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene	1805023-69-1	97%	250mg	499.20 USD	2021-06-22
Alichem	A013025729-500mg	1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene	1805023-69-1	97%	500mg	798.70 USD	2021-06-22
Alichem	A013025729-1g	1-Bromo-2-difluoromethoxy-6-fluoro-3-nitrobenzene	1805023-69-1	97%	1g	1,504.90 USD	2021-06-22